Cas no 5001-39-8 (Methyl 2-(propan-2-ylideneamino)oxypropanoate)

• Product Name: Methyl 2-(propan-2-ylideneamino)oxypropanoate
• CAS No: 5001-39-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1546493
• PubChem ID: 254105
• Update Time: 2025-04-21

Methyl 2-(propan-2-ylideneamino)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(propan-2-ylideneamino)oxypropanoate
• NCIOpen2_000783
• (+-)-2-Isopropylidenaminooxy-propionsaeure-methylester
• CTK4J1962
• AC1L5PJ9
• methyl 2-[(propan-2-ylideneamino)oxy]propanoate
• AR-1J4618
• AG-K-77166
• NSC77861
• NCIOpen2_000783; (+-)-2-Isopropylidenaminooxy-propionsaeure-methylester; CTK4J1962; AC1L5PJ9; methyl 2-[(propan-2-ylideneamino)oxy]propanoate; AR-1J4618; AG-K-77166; NSC77861;
• DS-011405
• 5001-39-8
• DTXSID90291768
• NSC-77861

• Inchi： 1S/C7H13NO3/c1-5(2)8-11-6(3)7(9)10-4/h6H,1-4H3
• InChI Key： JPEOELYXQSACKK-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC)C)/N=C(\C)/C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 192.1°C at 760 mmHg
• Flash Point: 65.7°C
• Refractive Index: 1.433
• PSA: 47.89
• LogP: 0.96030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters